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Compound of Interest

Compound Name: Coumaranone

Cat. No.: B1213874 Get Quote

2-Coumaranone: A Technical Guide for
Researchers
CAS Number: 553-86-6

This technical guide provides an in-depth overview of 2-coumaranone (also known as 2(3H)-

benzofuranone), a heterocyclic compound of significant interest in medicinal chemistry,

materials science, and agrochemicals. This document details its chemical properties,

experimental protocols for its synthesis and analysis, and key applications, with a focus on its

well-documented chemiluminescent properties.

Core Chemical and Physical Properties
2-Coumaranone is a bicyclic compound featuring a benzene ring fused to a γ-butyrolactone

ring.[1] It presents as an off-white to pale yellow solid with an aromatic scent.[1] The compound

is soluble in hot water, diethyl ether, and acetonitrile.[1] Key quantitative properties are

summarized below.
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Property Value Reference

CAS Number 553-86-6 [1][2][3][4][5]

Molecular Formula C₈H₆O₂ [1][3][4][5][6]

Molecular Weight 134.13 g/mol [3][4][5]

Melting Point 49–51 °C [1][3][7]

Boiling Point 248–250 °C [3][6][7]

Appearance
White to pale cream/yellow

crystals or powder
[1][4]

Solubility in Water 3.8 g/L at 30 °C [3]

Density 1.22 g/cm³ [6]

Synthesis and Manufacturing
2-Coumaranone can be synthesized through various routes, from laboratory-scale

preparations to industrial processes. Key methodologies include the intramolecular cyclization

of 2-hydroxyphenylacetic acid and a multi-step industrial synthesis from cyclohexanone and

glyoxylic acid.

Experimental Protocol: Synthesis from 2-
Hydroxyphenylacetic Acid
This laboratory-scale procedure involves the acid-catalyzed intramolecular esterification

(lactonization) of 2-hydroxyphenylacetic acid.

Materials:

2-Hydroxyphenylacetic acid (15.2g, 100 mmol)

Toluene (100 mL)

Dilute Sulfuric Acid (8 mol/L, 1 mL)
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Sodium bisulfite solution

Anhydrous magnesium sulfate

Deionized water

Procedure:

To a 250 mL three-necked flask equipped with a stirrer and a water separator, add 15.2 g

(100 mmol) of 2-hydroxyphenylacetic acid and 100 mL of toluene.

Heat the mixture to 100 °C with stirring.

Add 1 mL of 8 mol/L dilute sulfuric acid to the heated mixture.

Heat the reaction mixture to reflux for 6 hours, collecting the water byproduct in the

separator.

After 6 hours, cool the reaction mixture to room temperature.

Wash the organic phase sequentially with sodium bisulfite solution and deionized water.

Dry the organic phase over anhydrous magnesium sulfate.

Remove the toluene by distillation to yield the 2-coumaranone product. A reported yield for

this method is 98%.[2]
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Synthesis of 2-Coumaranone from 2-Hydroxyphenylacetic Acid

Reaction Setup

Reaction

Workup & Purification

1. Combine 2-Hydroxyphenylacetic Acid
and Toluene in a flask

2. Heat to 100°C

3. Add H₂SO₄ catalyst

4. Reflux for 6 hours
(Lactonization)

5. Cool to Room Temperature

6. Wash with NaHSO₃ and H₂O

7. Dry with MgSO₄

8. Distill off Toluene

Final Product:
2-Coumaranone

Click to download full resolution via product page

Synthesis Workflow
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Industrial Synthesis Pathway
On an industrial scale, 2-coumaranone is produced from cyclohexanone and glyoxylic acid.[1]

This process involves an initial aldol condensation followed by dehydration and a final

dehydrogenation step.[1]

Industrial Synthesis of 2-Coumaranone

Cyclohexanone +
Glyoxylic Acid

cis-2-Oxocyclohexylidene
Acetic Acid (A)

  Acid-Catalyzed
  Aldol Condensation

Enollactone (B)

  Water Elimination
  (90% yield)

2-Coumaranone (C)

  Vapor Phase Dehydrogenation
  (Pd catalyst, 250°C, ~67% yield)

Click to download full resolution via product page

Industrial Production Pathway

Key Applications and Biological Relevance
2-Coumaranone is a versatile precursor in the synthesis of a wide range of commercially

important molecules. It is a key starting material for the fungicide azoxystrobin and the

antiarrhythmic drug dronedarone.[1] Furthermore, its derivatives are utilized in the production

of fluorescent dyes and as antioxidants for polymer stabilization.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1213874?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Coumaranone
https://en.wikipedia.org/wiki/2-Coumaranone
https://www.benchchem.com/product/b1213874?utm_src=pdf-body-img
https://www.benchchem.com/product/b1213874?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Coumaranone
https://en.wikipedia.org/wiki/2-Coumaranone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemiluminescence
A notable property of 2-coumaranone derivatives is their ability to produce light through

chemiluminescence, particularly in the presence of a strong base and oxygen. This has led to

their use in various bioanalytical assays.

The accepted mechanism involves the deprotonation of the 2-coumaranone, which then

reacts with oxygen to form a high-energy 1,2-dioxetanone intermediate.[3] The decomposition

of this intermediate releases CO₂ and generates an excited-state emitter molecule, which then

decays to its ground state by emitting light.[3]

Chemiluminescence Mechanism of 2-Coumaranone

2-Coumaranone

Resonance-Stabilized
Anion

Base
(Deprotonation)

1,2-Dioxetanone
(High-Energy Intermediate)

Oxygen (O₂)

Excited-State Emitter*

Decomposition

CO₂

Ground-State Emitter

 hν

Light (Photon)
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Chemiluminescence Pathway

Experimental Protocol: Antioxidant Activity Assays
Derivatives of 2-coumaranone have been investigated for their antioxidant properties.

Standard assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay

and the Ferric Reducing Antioxidant Power (FRAP) assay are commonly employed.

DPPH Radical Scavenging Assay Protocol:

Prepare a 0.2 mM solution of DPPH in ethanol.

Dissolve the test compound (e.g., a 2-coumaranone derivative) in a suitable solvent.

Mix 1 mL of the test compound solution with 1 mL of the DPPH solution.

Shake the mixture and incubate in the dark for 30 minutes.

Measure the absorbance of the solution at 517 nm using a UV-VIS spectrophotometer.

A control is prepared using 1 mL of ethanol in place of the test compound solution.

The percentage of radical scavenging activity is calculated based on the reduction in

absorbance compared to the control. Trolox is often used as a reference standard.[7]

Ferric Reducing Antioxidant Power (FRAP) Assay Protocol:

Prepare the FRAP reagent by mixing 10 volumes of 30 mM acetate buffer (pH 3.6), 1 volume

of 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl, and 1 volume of 20 mM

FeCl₃·6H₂O.

Warm the FRAP reagent to 37 °C.

Dilute the test compound with methanol.

Add 0.1 mL of the diluted test compound to 3 mL of the pre-warmed FRAP reagent.
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Measure the absorbance of the mixture at 593 nm after a set incubation period.

The antioxidant power is determined by comparing the absorbance change to a standard

curve prepared with known concentrations of ferrous ions (Fe²⁺).[7]

Conclusion for Drug Development Professionals
2-Coumaranone represents a privileged scaffold in medicinal chemistry. Its derivatives have

shown a range of biological activities, including anti-inflammatory, anticoagulant, and

antimicrobial effects.[5] The core structure's stability and reactivity make it an excellent starting

point for the development of novel therapeutic agents. The established synthetic routes and its

utility in creating diverse chemical libraries underscore its value for drug discovery and

development programs. Researchers are encouraged to explore this versatile molecule for

creating novel compounds with potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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